Cas no 2172079-76-2 (3,3-diethyl-1-(2-methylbut-3-yn-2-yl)azetidine)

• Product Name: 3,3-diethyl-1-(2-methylbut-3-yn-2-yl)azetidine
• CAS No: 2172079-76-2
• MF: C₁₂H₂₁N
• MW: 179.30184340477
• CID: 6511139
• PubChem ID: 165589914
• Update Time: 2025-05-28

3,3-diethyl-1-(2-methylbut-3-yn-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3,3-diethyl-1-(2-methylbut-3-yn-2-yl)azetidine
• 2172079-76-2
• EN300-1615178

• Inchi： 1S/C12H21N/c1-6-11(4,5)13-9-12(7-2,8-3)10-13/h1H,7-10H2,2-5H3
• InChI Key： ZRMXFADTRUYVEU-UHFFFAOYSA-N
• SMILES： N1(C(C#C)(C)C)CC(CC)(CC)C1

Computed Properties

• Exact Mass: 179.167399674g/mol
• Monoisotopic Mass: 179.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 3.2Ų

Additional information on 3,3-diethyl-1-(2-methylbut-3-yn-2-yl)azetidine

Recent Advances in the Study of 3,3-diethyl-1-(2-methylbut-3-yn-2-yl)azetidine (CAS: 2172079-76-2)

The compound 3,3-diethyl-1-(2-methylbut-3-yn-2-yl)azetidine (CAS: 2172079-76-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug discovery and development.

One of the key areas of research has been the synthesis and optimization of 3,3-diethyl-1-(2-methylbut-3-yn-2-yl)azetidine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of palladium-catalyzed coupling reactions and ring-closing strategies to achieve efficient synthesis. This advancement is particularly significant as it addresses previous challenges related to scalability and cost-effectiveness, which are critical for industrial applications.

In addition to synthetic improvements, recent pharmacological investigations have explored the compound's potential as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo studies suggest that 3,3-diethyl-1-(2-methylbut-3-yn-2-yl)azetidine exhibits selective binding affinity for certain G-protein-coupled receptors (GPCRs), particularly those involved in neurological disorders such as Parkinson's disease and schizophrenia. These findings were presented at the 2023 International Conference on Chemical Biology, where researchers highlighted the compound's ability to cross the blood-brain barrier, a crucial factor for central nervous system (CNS) therapeutics.

Another noteworthy development is the exploration of this compound's role in cancer therapy. A recent preprint on bioRxiv (2024) reported that 3,3-diethyl-1-(2-methylbut-3-yn-2-yl)azetidine demonstrates inhibitory effects on specific kinase enzymes implicated in tumor growth. The study utilized high-throughput screening and molecular docking simulations to identify potential binding sites, providing a foundation for further structure-activity relationship (SAR) studies. These insights could pave the way for the development of novel kinase inhibitors with improved selectivity and reduced off-target effects.

Despite these promising findings, challenges remain in fully understanding the compound's pharmacokinetic and toxicological profiles. A review article in Current Opinion in Chemical Biology (2024) emphasized the need for comprehensive preclinical studies to assess long-term safety and efficacy. Researchers are particularly interested in investigating potential metabolites and their biological activities, as well as optimizing formulation strategies to enhance bioavailability.

In conclusion, 3,3-diethyl-1-(2-methylbut-3-yn-2-yl)azetidine (CAS: 2172079-76-2) represents a compelling area of research in chemical biology and pharmaceutical sciences. Recent advancements in synthesis, pharmacological characterization, and therapeutic potential highlight its versatility and promise. However, further studies are required to translate these findings into clinically viable applications. The ongoing research efforts underscore the importance of this compound in addressing unmet medical needs across multiple disease areas.